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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B15139084 Get Quote

An in-depth literature search for Sophoraflavanone I has revealed a significant lack of

available scientific data, precluding the creation of a comprehensive technical guide as initially

requested. While the compound is listed by some commercial chemical suppliers with the CAS

number 136997-69-8 and is reportedly isolated from Sophora moorcroftiana, there is a notable

absence of peer-reviewed research articles detailing its biological activities, mechanisms of

action, or specific experimental protocols.

The majority of scientific literature in this area focuses extensively on a related compound,

Sophoraflavanone G. This has led to considerable confusion, as some commercial listings for

Sophoraflavanone I appear to incorrectly cite biological data and publications belonging to

Sophoraflavanone G. For instance, studies on the phytochemicals from Sophora moorcroftiana

have detailed the isolation and characterization of Sophoraflavanone G and other flavonoids,

but do not mention Sophoraflavanone I.[1][2][3]

This scarcity of specific information on Sophoraflavanone I makes it impossible to fulfill the

core requirements of the requested technical guide, which include:

Quantitative Data Presentation: No published studies with quantitative data such as IC50

values, inhibition percentages, or pharmacokinetic parameters for Sophoraflavanone I
could be identified.

Detailed Experimental Protocols: Without primary research papers, the methodologies for

key experiments involving Sophoraflavanone I cannot be detailed.
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Signaling Pathway Visualization: The signaling pathways modulated by Sophoraflavanone I
remain uninvestigated in the scientific literature, making it impossible to create the requested

Graphviz diagrams.

Proposed Alternative: A Comprehensive Review of Sophoraflavanone G

Given the extensive body of research available for Sophoraflavanone G, we propose to pivot

the focus of this technical guide to this well-characterized molecule. Sophoraflavanone G is a

closely related prenylated flavonoid with a wealth of published data on its diverse biological

activities, including anti-inflammatory, anticancer, and antimicrobial properties.[4][5]

A technical guide on Sophoraflavanone G would allow for a thorough and data-rich

presentation that aligns with the original request's core requirements. We can provide:

Structured tables of quantitative data from numerous studies.

Detailed experimental methodologies for key assays.

Graphviz diagrams of elucidated signaling pathways.

We believe that a comprehensive review of Sophoraflavanone G would be of significant value

to researchers, scientists, and drug development professionals. We await your feedback on this

proposed alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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